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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

pH indicators are essential tools in chemistry and biology, allowing for the rapid determination
of the pH of a solution. These indicators are typically weak acids or bases that exhibit a distinct
color change over a specific pH range. Methyl yellow (4-dimethylaminoazobenzene) is an azo
dye that functions as an acid-base indicator. It undergoes a clear color transition in acidic
conditions, making it suitable for various titration applications, particularly with weak bases and
strong acids. The pKa of methyl yellow is 3.3, and its effective pH range for color change is
between 2.9 and 4.0.[1][2][3] Below pH 2.9, an aqueous solution of methyl yellow appears
red, and above pH 4.0, it is yellow.[1][3] This document provides a detailed experimental setup
for visually demonstrating this pH-dependent color transition.

Materials and Reagents

¢ Methyl yellow (C14H15N3)

95% Ethanol

Citric acid monohydrate (CeHsO7-H20)

Sodium citrate dihydrate (NasCesHs07-:2H20)

Distilled or deionized water
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0.1 M Hydrochloric acid (HCI)

0.1 M Sodium hydroxide (NaOH)

e Beakers (100 mL, 250 mL)

e Volumetric flasks (100 mL)

e Graduated cylinders (10 mL, 50 mL, 100 mL)
» Test tubes and test tube rack

e pH meter

o Magnetic stirrer and stir bar

» Dropper or pipette

Preparation of Solutions
Methyl Yellow Indicator Solution (0.1% wi/v)

A 0.1% wi/v solution of methyl yellow in 95% ethanol is prepared as follows:

Accurately weigh 0.1 g of methyl yellow powder.

Dissolve the powder in 50 mL of 95% ethanol in a 100 mL volumetric flask.

Once fully dissolved, dilute the solution to the 100 mL mark with 95% ethanol.

Stopper the flask and mix thoroughly.

Buffer Solutions (pH 2.5 - 4.5)

A series of citrate buffer solutions will be prepared to demonstrate the color transition of methyl
yellow.

Stock Solutions:
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e 0.1 M Citric Acid Solution: Dissolve 21.01 g of citric acid monohydrate in distilled water and

diluteto 1 L.

e 0.1 M Sodium Citrate Solution: Dissolve 29.41 g of sodium citrate dihydrate in distilled water

and diluteto 1 L.

Preparation of Buffer Solutions:

Prepare the following buffer solutions by mixing the specified volumes of the 0.1 M citric acid

and 0.1 M sodium citrate stock solutions. For each buffer, verify the final pH with a calibrated

pH meter and adjust with 0.1 M HCl or 0.1 M NaOH if necessary.

Volume of 0.1 M

Volume of 0.1 M

Target pH o ] Sodium Citrate Final Volume (mL)
Citric Acid (mL)
(mL)
2.5 46.5 3.5 100
3.0 40.0 10.0 100
3.5 33.0 17.0 100
4.0 25.5 24.5 100
4.5 18.0 32.0 100

Experimental Protocol

Arrange five clean, labeled test tubes in a test tube rack.

Add 5 mL of each prepared buffer solution (pH 2.5, 3.0, 3.5, 4.0, and 4.5) to the
corresponding test tube.

Add 2-3 drops of the 0.1% methyl yellow indicator solution to each test tube.

Gently swirl each test tube to ensure the indicator is evenly distributed.

Observe and record the color of the solution in each test tube against a white background for

accurate color perception.
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Data Presentation

The expected results of the experiment are summarized in the table below:

pH Expected Color
25 Red

3.0 Red-Orange

3.5 Orange-Yellow
4.0 Yellow

4.5 Yellow

Visualization of the Experimental Workflow

Prepare Buffer Solutions
(pH 2.5, 3.0, 3.5, 4.0, 4.5)

Prepare Methyl Yellow Dispense 5 mL of each
Indicator Solution (0.1% w/v) buffer into labeled test tubes

Add 2-3 drops of Methyl
Yellow to each test tube

Observe and Record
Color Changes

Analyze Results and

Compare with Expected pH Range

Click to download full resolution via product page
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Caption: Experimental workflow for demonstrating the pH range of methyl yellow.

Conclusion

This protocol provides a reliable method for demonstrating the pH-dependent color change of
the methyl yellow indicator. The experiment will clearly show the transition from red in acidic
solutions (pH below 2.9) to yellow in less acidic and neutral solutions (pH above 4.0), with
intermediate orange shades within its transition range. This visual demonstration is valuable for
educational purposes and for verifying the functionality of the indicator for specific laboratory
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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